Cas no 72754-05-3 (6-Bromo-1,8-naphthyridin-2(1H)-one)

• Product Name: 6-Bromo-1,8-naphthyridin-2(1H)-one
• CAS No: 72754-05-3
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD07781151
• CID: 90580
• PubChem ID: 329771897
• Update Time: 2025-11-01

6-Bromo-1,8-naphthyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1,8-naphthyridin-2-ol
• 6-Bromo-1,8-naphthyridin-2(1H)-one
• 1,8-Naphthyridin-2(1H)-one, 6-bromo-
• 6-Bromo-[1,8]naphthyridin-2(1H)-one
• 6-BROMO-£1,8]NAPHTHYRIDIN-2-OL
• 6-bromo-1H-1,8-naphthyridin-2-one
• 6-BROMO-[1,8]NAPHTHYRIDIN-2-OL
• 6-BroMo-[1,8]Naphthyridin-2-One
• 6-Bromo-2-hydroxy-1,8-naphthyridine
• KSC496S1T
• BCEWGGGNOQNYKK-UHFFFAOYSA-N
• BBL100728
• WT1448
• SBB096770
• STL554522
• 6-bromopyridi
• AKOS005255296
• SCHEMBL1252408
• AC-25288
• EN300-366581
• 72754-05-3
• FT-0681283
• 1,8-Naphthyridin-2(1H)-one,6-bromo-
• Z1269131400
• 6-Bromo-1,8-naphthyridin-2(1H)-one, 98%
• AKOS015834766
• DS-12875
• MFCD11226504
• 6-Bromo-1,8-naphthyridin-2-ol, AldrichCPR
• AB64025
• DTXSID00501168
• SCHEMBL12687394
• MFCD07781151
• 6-bromo-1H-1,8-naphthyridin-2-one;6-Bromo-1,8-naphthyridin-2-ol
• CS-W013051
• O11533
• J-518281
• SY009001
• A837608
• 6-bromo-8H-1,8-naphthyridin-2-one

• MDL： MFCD07781151
• Inchi： 1S/C8H5BrN2O/c9-6-3-5-1-2-7(12)11-8(5)10-4-6/h1-4H,(H,10,11,12)
• InChI Key： BCEWGGGNOQNYKK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C=CC(N2)=O

Computed Properties

• Exact Mass: 223.95900
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.3
• Topological Polar Surface Area: 42

Experimental Properties

• Color/Form: Powder.
• Density: 1.711
• Melting Point: >300℃
• Boiling Point: 415.9℃ at 760 mmHg
• Flash Point: 205.354°C
• Refractive Index: 1.639
• Water Partition Coefficient: Insoluble in water.
• PSA: 46.01000
• LogP: 2.09790
• Solubility: Not determined

6-Bromo-1,8-naphthyridin-2(1H)-one Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S22; S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R20/21/22; R36/37/38

Additional information on 6-Bromo-1,8-naphthyridin-2(1H)-one

Introduction to 6-Bromo-1,8-naphthyridin-2(1H)-one (CAS No. 72754-05-3)

6-Bromo-1,8-naphthyridin-2(1H)-one (CAS No. 72754-05-3) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as 6-Bromo-1,8-naphthyridin-2-one, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structure of 6-Bromo-1,8-naphthyridin-2(1H)-one features a bromine atom at the 6-position of the naphthyridine ring, which imparts unique chemical and biological properties that make it a valuable scaffold for drug discovery.

The chemical structure of 6-Bromo-1,8-naphthyridin-2(1H)-one is characterized by a fused ring system consisting of a benzene ring and a pyridine ring, with a bromine substituent at the 6-position. This configuration provides a rigid and planar structure that can interact with biological targets in specific and predictable ways. The presence of the bromine atom also enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability.

In recent years, 6-Bromo-1,8-naphthyridin-2(1H)-one has been extensively studied for its potential as a lead compound in the development of anticancer agents. Research has shown that this compound can inhibit various kinases involved in cancer cell proliferation and survival pathways. For instance, studies have demonstrated that derivatives of 6-Bromo-1,8-naphthyridin-2(1H)-one can selectively target and inhibit cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle and are often dysregulated in cancer cells.

Beyond its anticancer properties, 6-Bromo-1,8-naphthyridin-2(1H)-one has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory effects and its potential to modulate immune responses. Studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in various inflammatory diseases.

The synthetic accessibility of 6-Bromo-1,8-naphthyridin-2(1H)-one is another factor that contributes to its appeal as a research tool and drug candidate. The compound can be synthesized through a series of well-established chemical reactions, including bromination and cyclization steps. This synthetic flexibility allows researchers to easily modify the structure to optimize its pharmacological properties.

In addition to its biological activities, the physical properties of 6-Bromo-1,8-naphthyridin-2(1H)-one are also noteworthy. It is a solid at room temperature with a melting point ranging from 95°C to 97°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics facilitate its use in various experimental settings.

The safety profile of 6-Bromo-1,8-naphthyridin-2(1H)-one is an important consideration for its potential therapeutic applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, further investigations are needed to fully understand its safety profile in humans.

In conclusion, 6-Bromo-1,8-naphthyridin-2(1H)-one (CAS No. 72754-05-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive lead compound for the development of novel therapeutic agents targeting cancer, inflammation, and other diseases. Ongoing research continues to uncover new insights into the mechanisms of action and potential applications of this promising compound.